Cas no 1568193-73-6 ((1S)-2-Amino-1-cyclopentylethan-1-ol)

• Product Name: (1S)-2-Amino-1-cyclopentylethan-1-ol
• CAS No: 1568193-73-6
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5749923
• PubChem ID: 83003863
• Update Time: 2026-03-11

(1S)-2-Amino-1-cyclopentylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS021323929
• EN300-1146921
• 1568193-73-6
• SCHEMBL22535894
• (1S)-2-Amino-1-cyclopentylethan-1-ol
• Cyclopentanemethanol, α-(aminomethyl)-, (αS)-
• (S)-2-amino-1-cyclopentylethan-1-ol

• Inchi： 1S/C7H15NO/c8-5-7(9)6-3-1-2-4-6/h6-7,9H,1-5,8H2/t7-/m1/s1
• InChI Key： CKKJQSVPBUAERO-SSDOTTSWSA-N
• SMILES： O[C@H](CN)C1CCCC1

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 79
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.029±0.06 g/cm3(Predicted)
• Boiling Point: 255.9±13.0 °C(Predicted)
• pka: 12.94±0.35(Predicted)